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Compound of Interest

Compound Name: 3-Ethyl-2,2,5-trimethylhexane

Cat. No.: B14566198 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a concise overview of the boiling point and density of 3-
Ethyl-2,2,5-trimethylhexane. It includes a summary of its physical properties and outlines the

standard experimental methodologies for their determination. This document is intended to

serve as a quick reference for laboratory professionals.

Chemical Identity
IUPAC Name: 3-Ethyl-2,2,5-trimethylhexane

Molecular Formula: C₁₁H₂₄[1]

Molecular Weight: 156.31 g/mol

CAS Number: 61868-76-6

Structural Formula: (CH₃)₃CCH(CH₂CH₃)CH₂CH(CH₃)₂[1]

Physicochemical Data
The boiling point and density are critical parameters for the handling, processing, and

formulation of chemical compounds. The experimentally determined values for 3-Ethyl-2,2,5-
trimethylhexane are summarized below.
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Property Value Units Reference

Boiling Point 170.7 °C [1]

Boiling Point 170 °C [2]

Density 0.7508 g/cm³ [2]

Experimental Protocols
The determination of boiling point and density for alkanes like 3-Ethyl-2,2,5-trimethylhexane
follows well-established experimental protocols.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, particularly with small sample volumes, the capillary

method (Thiele tube method) is commonly employed.[3][4]

Methodology: Capillary Method

Sample Preparation: A small amount of the liquid sample (less than 0.5 mL) is placed into a

small glass vial (Durham tube).[3]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample vial.[3]

Apparatus Setup: The vial is attached to a thermometer, ensuring the sample is aligned with

the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling

point oil (e.g., mineral oil).

Heating: The Thiele tube is gently and uniformly heated.[3] As the temperature rises, the air

trapped in the capillary tube expands and escapes, followed by the vapor of the sample,

which will be observed as a stream of bubbles emerging from the capillary tip.[4]

Observation: Heating is continued until a steady and vigorous stream of bubbles is observed.

The heat source is then removed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=14428
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61471607.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61471607.htm
https://www.benchchem.com/product/b14566198?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14566198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Reading: As the apparatus cools, the vapor pressure of the sample decreases.

The point at which the bubbling stops and the liquid just begins to enter the capillary tube is

recorded as the boiling point.[4] This indicates that the vapor pressure of the sample is equal

to the atmospheric pressure.

Density Determination
Density is the mass per unit volume of a substance. A common and precise method for

determining the density of liquids is through the use of a vibrating tube densimeter.[5][6]

Methodology: Vibrating Tube Densitometry

Calibration: The instrument is first calibrated using two standards of known density, typically

dry air and pure water.

Sample Injection: The sample, 3-Ethyl-2,2,5-trimethylhexane, is injected into the U-shaped

vibrating tube within the instrument.

Temperature Control: The temperature of the sample is precisely controlled, as density is

temperature-dependent.

Measurement: The instrument measures the oscillation period of the vibrating tube

containing the sample. This period is directly related to the density of the liquid in the tube.

Data Conversion: The instrument's software converts the oscillation period into a density

value based on the initial calibration.

Workflow Visualization
The following diagram illustrates the general experimental workflow for determining the boiling

point and density of a liquid alkane.
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Figure 1. General Experimental Workflow
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Caption: General workflow for boiling point and density determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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